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Introduction

Alpha-cyclocitral, a volatile apocarotenoid, is a significant signaling molecule in plants,

playing a crucial role in responses to various environmental stresses. It is derived from the
oxidative cleavage of carotenoids, particularly B-carotene. The quantification of a-cyclocitral in
plant tissues is essential for understanding plant stress physiology, metabolic pathways, and for
the discovery of novel bioactive compounds with potential applications in agriculture and
medicine. These application notes provide detailed protocols for the extraction, and
guantification of a-cyclocitral in plant tissues, primarily utilizing gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) techniques.

Biosynthesis of a-Cyclocitral

Alpha-cyclocitral is formed in plants through the oxidative cleavage of 3-carotene. This
process can occur either enzymatically, catalyzed by Carotenoid Cleavage Dioxygenases
(CCDs), or non-enzymatically through the action of reactive oxygen species (ROS), such as
singlet oxygen (*O2), which is often generated under conditions of high light stress.[1]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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